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Compound of Interest

Compound Name: 3-Fluoro-5-iodobenzonitrile

Cat. No.: B1302148 Get Quote

An In-depth Technical Guide to 3-Fluoro-5-
iodobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 3-Fluoro-5-iodobenzonitrile, a halogenated aromatic nitrile of interest in

synthetic chemistry and drug discovery.

Physicochemical Properties
The fundamental molecular and physical characteristics of 3-Fluoro-5-iodobenzonitrile are

summarized below. This data is essential for its application in experimental design, reaction

modeling, and analytical method development.
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Property Value Reference

Molecular Formula C₇H₃FIN [1][2][3][4]

Molecular Weight 247.01 g/mol [1][2][3][4]

CAS Number 723294-75-5 [1][2][3]

Appearance Off-white to light brown solid [5]

Melting Point 29-30 °C [1]

Boiling Point 251 °C [1][2]

Density 1.98 g/cm³ [1][2]

Flash Point 105 °C [1][2]

SMILES C1=C(C=C(C=C1F)I)C#N [2][3][6]

InChI
InChI=1S/C7H3FIN/c8-6-1-

5(4-10)2-7(9)3-6/h1-3H
[1][4]

InChIKey
FCJNITIJYWQFCM-

UHFFFAOYSA-N
[1][4]

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of 3-Fluoro-5-
iodobenzonitrile are crucial for its consistent and safe production in a laboratory setting.

Below is a representative synthetic and purification workflow.

Synthesis of 3-Fluoro-5-iodobenzonitrile

A plausible synthetic route to 3-Fluoro-5-iodobenzonitrile can be conceptualized through a

Sandmeyer reaction, a well-established method for the introduction of a cyano group onto an

aromatic ring.

3-Fluoro-5-iodoaniline Diazotization
(NaNO₂, HCl, 0-5 °C) Arenediazonium Salt Sandmeyer Reaction

(CuCN) 3-Fluoro-5-iodobenzonitrile
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Click to download full resolution via product page

Caption: Synthetic pathway for 3-Fluoro-5-iodobenzonitrile.

Experimental Workflow: Purification and Analysis

Following synthesis, a standard workflow for the purification and subsequent analysis to

confirm the identity and purity of the final product is necessary.
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Crude Product from Synthesis

Work-up
(Aqueous wash, extraction)

Drying of Organic Phase
(e.g., MgSO₄)

Solvent Removal
(Rotary Evaporation)

Purification
(Column Chromatography)

Characterization
(NMR, MS, IR)

Purity Analysis
(HPLC, GC)

Pure 3-Fluoro-5-iodobenzonitrile

Click to download full resolution via product page

Caption: Purification and analysis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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